Cas no 845797-42-4 (2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride)

• Product Name: 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride
• CAS No: 845797-42-4
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 2851728
• PubChem ID: 73554994
• Update Time: 2025-05-23

2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethyl)benzoic acid,hydrochloride
• Benzoic acid, 2-aMino-5-(trifluoroMethyl)-, hydrochloride
• 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride
• 845797-42-4
• 2-Amino-5-(trifluoromethyl)benzoicacidhydrochloride
• 2-amino-5-(trifluoromethyl)benzoic acid;hydrochloride
• SB81107
• 2-amino-5-(trifluoromethyl)benzoic acid, hydrochloride
• ULA67409

• Inchi： 1S/C8H6F3NO2.ClH/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14;/h1-3H,12H2,(H,13,14);1H
• InChI Key： NLIIFRUGCQADQL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 241.012
• Monoisotopic Mass: 241.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride

Recent Advances in the Study of 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride (CAS: 845797-42-4)

2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride (CAS: 845797-42-4) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, applications, and potential therapeutic benefits.

One of the most notable advancements in the study of 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride is its role in the synthesis of small molecule inhibitors targeting specific enzymes involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of inhibitors for monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study reported a high yield and purity of the final product, underscoring the compound's reliability in pharmaceutical manufacturing.

In addition to its applications in CNS disorders, recent research has explored the potential of 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride in anti-inflammatory drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility in synthesizing compounds that inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest that the compound could serve as a valuable building block for next-generation anti-inflammatory therapies.

The synthesis and optimization of 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride have also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves both yield and cost-efficiency. The authors emphasized the importance of this advancement for large-scale pharmaceutical production, particularly in meeting the growing demand for CNS and anti-inflammatory drugs.

Looking ahead, the potential applications of 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride are expanding into new therapeutic areas. Preliminary studies suggest its relevance in oncology, particularly in the design of kinase inhibitors. While these findings are still in the early stages, they highlight the compound's versatility and promise for future drug development.

In conclusion, 2-Amino-5-(trifluoromethyl)benzoic acid hydrochloride (CAS: 845797-42-4) continues to be a compound of significant interest in the pharmaceutical industry. Its role in synthesizing inhibitors for CNS and inflammatory diseases, coupled with advancements in its production, positions it as a critical component in the development of next-generation therapeutics. Ongoing research is expected to uncover further applications, solidifying its importance in the field of medicinal chemistry.